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Compound of Interest

Compound Name: Gold cyanide

Cat. No.: B1582709

This document provides a comprehensive overview of the chemical formulas, structures, and
key properties of gold cyanide compounds. It is intended for researchers, scientists, and
professionals in drug development and related fields who require a detailed understanding of
these coordination compounds. The guide includes quantitative data, detailed experimental
protocols for synthesis and characterization, and visualizations of molecular structures and
experimental workflows.

Chemical Formula and Nomenclature

Gold primarily forms cyanide complexes in two oxidation states: +1 (aurous) and +3 (auric).

o Gold(l) Cyanide: The simplest binary compound is Gold(l) cyanide, with the chemical formula
AUCN.[1] It is also referred to as gold monocyanide or aurous cyanide.[1][2][3] AuUCN is an
odorless, yellow solid that is insoluble in water.[1][3]

o Dicyanoaurate(l): In the presence of excess cyanide ions, AUCN dissolves to form the highly
stable linear complex anion, dicyanoaurate(l), [Au(CN)z]~.[1][4] This anion is the key soluble
gold species in the industrial gold cyanidation process for extracting gold from ore.[1][5] It is
typically isolated as a salt, most commonly potassium dicyanoaurate(l), K[Au(CN)z].[6][7]

o Tetracyanoaurate(lll): Gold(lll) can form the square planar complex anion,
tetracyanoaurate(lll), [Au(CN)4]~.[4][6] This is generally encountered as its potassium salt,
potassium tetracyanoaurate(lll), K[Au(CN)a].[3] Its use is less common than its gold(l)
counterpart.[6]
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Molecular and Crystal Structure

The structures of gold cyanide compounds are defined by the coordination geometry of the

gold atom.

Gold(l) Cyanide (AuCN)

Gold(l) cyanide is not a simple molecular salt but a coordination polymer.[1] Its structure
consists of seemingly infinite linear chains of -(Au-C=N)- units. Each gold(l) center is linearly
coordinated, bonded to the carbon of one cyanide ligand and the nitrogen of another.[1] These

chains pack into a hexagonal crystal structure.[1]

Click to download full resolution via product page
Figure 1: Polymeric chain structure of Gold(l) Cyanide (AuCN).

Dicyanoaurate(l) Anion: [Au(CN)z]~

The dicyanoaurate(l) anion features a central gold(l) atom coordinated to two cyanide ligands.
The geometry is perfectly linear, with a C-Au-C bond angle of 180°. This linearity is a hallmark
of two-coordinate d° metal complexes like Au(l).
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Figure 2: Linear structure of the dicyanoaurate(l) anion.

Tetracyanoaurate(lll) Anion: [Au(CN)4]~

In its +3 oxidation state, gold forms a four-coordinate complex with cyanide. The
tetracyanoaurate(lll) anion adopts a square planar geometry, consistent with d® metal

complexes. The gold atom lies at the center of a square, with the four cyanide ligands
positioned at the corners.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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